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Compound of Interest

Compound Name: Dichloroiodomethane

Cat. No.: B121522

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichloroiodomethane (CHCIl) is a trihalomethane compound of interest in various fields of
chemical research.[1][2] It serves as a valuable synthetic intermediate in the preparation of
other organic compounds and is also studied in analytical chemistry.[1] This document provides
a detailed protocol for the laboratory-scale synthesis of dichloroiodomethane. The primary
method outlined is based on the reaction of chloroform with sodium hypoiodite, a route that has
been investigated and reported in the scientific literature.[3]

Data Presentation

The following table summarizes the quantitative data for the synthesis of
dichloroiodomethane.
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Molecular

Reagent/ Chemical . Volume Density
Weight ( Moles Mass (g)
Product Formula (mL) (g/mL)
g/mol)
Chloroform  CHCls 119.38 0.1 6.7 11.94 1.48
Sodium
_ NaOH 40.00 0.2 8.0 -
Hydroxide
lodine I2 253.81 0.1 25.38 -
_ _ 0.01 4.0 2.11
Dichloroiod ) _ .
CHCIl 210.83 (Theoretica  (Theoretica (Theoretica 2.64
omethane
) ) 1)
Reported ~10 mol %
Yield [3]

Experimental Protocol

This protocol is based on the reinvestigated synthesis reported by Kennedy, J. R., et al. (1979).
[3]

1. Preparation of Sodium Hypoiodite (NaOl) Solution:

e In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, thermometer,
and an addition funnel, dissolve 8.0 g (0.2 mol) of sodium hydroxide in 100 mL of distilled

water.
e Cool the solution to 0-5 °C in an ice bath.

e Slowly add 25.38 g (0.1 mol) of iodine crystals to the stirred NaOH solution. The addition
should be portion-wise to control the exothermic reaction and maintain the temperature
below 10 °C.

o Continue stirring the mixture in the ice bath for 30 minutes to ensure the complete formation
of the sodium hypoiodite solution. The solution should be a pale yellow color.

2. Reaction with Chloroform:
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o To the freshly prepared and chilled NaOl solution, add 6.7 mL (0.1 mol) of chloroform
dropwise from the addition funnel over a period of 30 minutes.

 After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 2
hours.

o Subsequently, let the mixture slowly warm to room temperature and continue stirring for 24
hours.

3. Work-up and Purification:
o Transfer the reaction mixture to a separatory funnel.
o Extract the aqueous layer with dichloromethane (3 x 50 mL).

o Combine the organic layers and wash them with 50 mL of 10% aqueous sodium thiosulfate
solution to remove any unreacted iodine, followed by 50 mL of brine.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter the drying agent and concentrate the filtrate using a rotary evaporator.

e The crude product can be purified by fractional distillation under reduced pressure to yield
pure dichloroiodomethane. The boiling point of dichloroiodomethane is approximately
131-132 °C at atmospheric pressure.[2]

4. Characterization:

e The identity and purity of the synthesized dichloroiodomethane can be confirmed using
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy.

e The carbon-13 NMR spectrum of dichloroiodomethane shows a chemical shift at
approximately 11.2 ppm relative to tetramethylsilane (TMS).[3]

Mandatory Visualization
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Caption: Experimental workflow for the synthesis of dichloroiodomethane.
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Safety Precautions

« Dichloroiodomethane is a toxic and potentially harmful substance. Handle with appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

¢ All manipulations should be performed in a well-ventilated fume hood.

o Chloroform is a suspected carcinogen and should be handled with extreme care.
« lodine is corrosive and can cause stains. Avoid contact with skin and clothing.

e Sodium hydroxide is a corrosive base. Avoid contact with skin and eyes.

¢ The reaction of iodine with sodium hydroxide is exothermic and should be controlled by
cooling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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